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Compound of Interest

Compound Name: Cy5-PEG3-TCO

Cat. No.: B12367833

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Cy5-PEG3-TCO is a fluorescent probe designed for bioorthogonal labeling in living cells. It
combines a bright, far-red Cyanine 5 (Cy5) dye with a trans-cyclooctene (TCO) moiety through
a three-unit polyethylene glycol (PEG) spacer. The TCO group enables a highly specific and
rapid reaction with a tetrazine (Tz)-modified biomolecule of interest via an inverse-electron-
demand Diels-Alder (iEDDA) cycloaddition. This "click chemistry" reaction is bioorthogonal,
meaning it proceeds efficiently within a complex biological environment without interfering with
native cellular processes. The PEG linker enhances the probe's solubility and minimizes steric
hindrance. These characteristics make Cy5-PEG3-TCO a powerful tool for fluorescently
labeling and visualizing specific proteins, glycans, or other biomolecules in real-time within
living cells.

The primary application of Cy5-PEG3-TCO involves a two-step "pre-targeting” strategy. First, a
biomolecule is tagged with a tetrazine group, either through genetic encoding of an unnatural
amino acid, metabolic labeling with a tetrazine-modified precursor, or conjugation to a
tetrazine-functionalized antibody. Subsequently, the cells are treated with Cy5-PEG3-TCO,
which covalently attaches to the tetrazine-tagged molecule, enabling its visualization by
fluorescence microscopy.
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Table 1: Photophysical and Chemical Properties of Cy5-PEG3-TCO

Property Value Reference
Excitation Maximum (Aex) ~646 nm [1]
Emission Maximum (Aem) ~662 nm [1]
Extinction Coefficient (g) ~215,000 M~icm™1 (for Cy5) [2]
Quantum Yield (QY) ~0.20 (for Cy5) [2]

Store at -20°C, protect from
Recommended Storage ] ] [3]
light and moisture.

Inverse-electron-demand
Reaction Chemistry Diels-Alder (iEDDA) with

tetrazines.

Table 2: Recommended Parameters for Live Cell Labeling and Imaging
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Parameter

Recommended Range

Notes

Cy5-PEG3-TCO Concentration

1-10 uM

Optimal concentration should
be determined empirically for
each cell type and target

expression level.

Incubation Time

15 - 60 minutes

The reaction is rapid; longer
incubation times may increase

background signal.

Incubation Temperature

Room Temperature (20-25°C)
or 37°C

37°C can enhance reaction

kinetics.

Imaging Medium

Standard live-cell imaging
medium (e.g., phenol red-free
DMEM, HBSS)

Ensure the medium is
compatible with your cells and

imaging setup.

Microscope Filter Set

Cys5 or far-red channel (e.g.,
Excitation: 620-650 nm,
Emission: 660-700 nm)

Experimental Protocols
Protocol 1: General Live Cell Imaging with Cy5-PEG3-

TCO

This protocol outlines the general steps for labeling and imaging live cells where the target

biomolecule is already functionalized with a tetrazine group.

Materials:

 Live cells expressing or labeled with a tetrazine-modified biomolecule

« Cy5-PEG3-TCO

e Anhydrous DMSO
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 Live-cell imaging medium (e.g., phenol red-free DMEM supplemented with FBS and L-

glutamine)

o Fluorescence microscope with appropriate filter sets and environmental control (37°C, 5%
CO2)

Procedure:

e Cell Preparation:
o Seed cells on a glass-bottom dish or chamber slide suitable for live-cell imaging.
o Culture the cells to the desired confluency (typically 60-80%).

o Ensure the cells have been appropriately treated to incorporate the tetrazine handle onto
the biomolecule of interest.

e Preparation of Cy5-PEG3-TCO Staining Solution:
o Prepare a 1-10 mM stock solution of Cy5-PEG3-TCO in anhydrous DMSO.

o Dilute the stock solution in pre-warmed live-cell imaging medium to the desired final

concentration (e.g., 1-5 uM).
e Labeling:

o Remove the culture medium from the cells and gently wash twice with pre-warmed

imaging medium.
o Add the Cy5-PEG3-TCO staining solution to the cells.
o Incubate for 15-30 minutes at 37°C, protected from light.
e Washing:

o Gently wash the cells two to three times with fresh, pre-warmed imaging medium to

remove unbound probe.
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e Imaging:

o Immediately begin imaging the cells using a fluorescence microscope equipped with a Cy5
filter set.

o For time-lapse imaging, acquire images at desired intervals.
Controls:
o Unlabeled Cells + Cy5-PEG3-TCO: To assess non-specific binding of the TCO probe.

o Tetrazine-labeled Cells (no TCO probe): To determine the background fluorescence of the
tetrazine-modified cells.

o Unlabeled Cells (no tetrazine, no TCO probe): To determine the autofluorescence of the
cells.

Protocol 2: Antibody-Directed Labeling using a Pre-
targeting Strategy

This protocol describes a two-step method where a tetrazine-modified antibody is first used to
label a cell surface antigen, followed by detection with Cy5-PEG3-TCO.

Materials:

Live cells expressing the target antigen

Tetrazine-conjugated antibody specific to the target antigen

Cy5-PEG3-TCO

Anhydrous DMSO

Live-cell imaging medium

Procedure:

e Pre-targeting (Antibody Incubation):
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o Incubate the cells with the tetrazine-labeled
suitable concentration (e.g., 10-100 nM) for

antibody in live-cell imaging medium at a
30-60 minutes at 37°C.

o Gently wash the cells two to three times with fresh, pre-warmed imaging medium to

remove the unbound antibody.

e Labeling with Cy5-PEG3-TCO:

o Prepare the Cy5-PEG3-TCO staining solution as described in Protocol 1 (final

concentration of 1-5 uM).

o Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected

from light.

e Washing and Imaging:

o Follow steps 4 and 5 from Protocol 1 for washing and imaging.

Mandatory Visualization

Caption: Workflow for Cy5-PEG3-TCO based live cell imaging.

Studying Receptor Trafficking with Cy5-PEG3-TCO
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Caption: Visualizing receptor internalization and trafficking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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